Cas no 6102-98-3 (3,4-Diacetylfurazan)
3,4-Diacetylfurazan structure
Product Name:3,4-Diacetylfurazan
CAS No:6102-98-3
MF:C6H6N2O3
MW:154.12344121933
CID:4735515
Update Time:2023-08-16
3,4-Diacetylfurazan Chemical and Physical Properties
Names and Identifiers
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- 3,4-Diacetylfurazan
- IXVLWCZYQLQJPJ-UHFFFAOYSA-N
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- Inchi: 1S/C6H6N2O3/c1-3(9)5-6(4(2)10)8-11-7-5/h1-2H3
- InChI Key: IXVLWCZYQLQJPJ-UHFFFAOYSA-N
- SMILES: O1N=C(C(C)=O)C(C(C)=O)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 172
- Topological Polar Surface Area: 73.1
3,4-Diacetylfurazan Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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